Cas no 1798033-99-4 (3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylaniline)

• Product Name: 3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylaniline
• CAS No: 1798033-99-4
• MF: C₁₈H₁₉FN₂O₃S
• MW: 362.418466806412
• CID: 5375392
• Update Time: 2025-05-19

3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(dimethylamino)phenyl][3-[(4-fluorophenyl)sulfonyl]-1-azetidinyl]-
• 3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylaniline

• Inchi： 1S/C18H19FN2O3S/c1-20(2)15-5-3-4-13(10-15)18(22)21-11-17(12-21)25(23,24)16-8-6-14(19)7-9-16/h3-10,17H,11-12H2,1-2H3
• InChI Key： IKKPHGNLXXKIAN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N(C)C)=C1)(N1CC(S(C2=CC=C(F)C=C2)(=O)=O)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylaniline

3-[3-(4-Fluorobenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylaniline: A Comprehensive Overview

The compound 3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylaniline (CAS No. 1798033-99-4) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

Structure and Synthesis: The molecule consists of a central azetidine ring, which is a four-membered nitrogen-containing heterocycle. The azetidine ring is substituted with a 4-fluorobenzenesulfonyl group at the 3-position, and the 1-position is connected to a carbonyl group that is further linked to an N,N-dimethylaminoaniline moiety. This structure suggests that the compound may exhibit properties such as enhanced solubility, stability, and bioavailability, which are critical for drug development.

Biological Activity: Recent research has demonstrated that 3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylaniline exhibits potent inhibitory activity against certain enzymes, making it a potential candidate for treating conditions such as inflammation, cancer, and neurodegenerative diseases. For instance, studies have shown that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammatory processes. Additionally, its ability to modulate other enzymatic pathways has opened avenues for its use in developing novel therapeutic agents.

Pharmacokinetic Properties: Understanding the pharmacokinetic profile of this compound is essential for its potential clinical application. Studies have indicated that 3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylaniline has favorable absorption characteristics, with moderate bioavailability following oral administration. Its half-life and clearance rates suggest that it may require less frequent dosing, which could improve patient compliance in clinical settings.

Safety and Toxicity: Safety assessments are critical for any drug candidate. Preclinical studies have shown that this compound exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further investigations are needed to fully characterize its safety profile and potential long-term effects.

Applications in Drug Development: The versatility of 3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylaniline makes it a valuable tool in drug discovery. Its ability to target multiple pathways simultaneously could lead to the development of multi-functional therapeutics. Moreover, its structural features provide opportunities for further chemical modifications to enhance its efficacy and reduce off-target effects.

Future Directions: As research on this compound continues to advance, there is growing optimism about its potential applications in medicine. Collaborative efforts between academia and industry are expected to accelerate its progression from the laboratory to clinical trials. Furthermore, leveraging computational chemistry tools could provide deeper insights into its molecular interactions and guide the design of next-generation analogs.

In conclusion, 3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylaniline (CAS No. 1798033-99-4) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structure, coupled with emerging data on its biological activity and pharmacokinetics, positions it as a key player in the development of innovative therapeutic agents.